Cas no 19056-41-8 (3-Bromo-4-methoxyaniline)

• Product Name: 3-Bromo-4-methoxyaniline
• CAS No: 19056-41-8
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD04094339
• CID: 137627
• PubChem ID: 87560729
• Update Time: 2025-10-29

3-Bromo-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methoxyaniline
• Benzenamine,3-bromo-4-methoxy-
• 2-bromo-4-aminoanisole
• 3-bromo-4-methoxylaniline
• 3-bromo-4-methoxyphenylamine
• 3-bromo-p-anisidine
• 4-Amino-2-bromoanisole
• 4-Amino-2-bromoanisole, 3-Bromo-p-anisidine
• Benzenamine, 3-bromo-4-methoxy-
• 3-Bromo-4-methoxy aniline
• 3-BROMO-4-METHOXY-PHENYLAMINE
• PubChem16856
• 3-bromo-4methoxyaniline
• 3-Bromo-4-methoxybenzenamine
• KSC540I0T
• 3-bromanyl-4-methoxy-aniline
• NMUFTXMBONJQTC-UHFFFAOYSA-N
• TD1337
• SBB05175
• AKOS003198309
• AC-15101
• EN300-75325
• SCHEMBL110681
• ?3-Bromo-4-methoxyaniline
• SY024315
• B3320
• 19056-41-8
• MFCD04094339
• AM61402
• AC-28513
• 3-Bromo-4-methoxyaniline, AldrichCPR
• FT-0677588
• DTXSID30359376
• AF-962/00506056
• BB 0254266
• CS-W007436
• Z57450975
• A813413
• aniline, 3-bromo-4-methoxy-
• DB-065721

• MDL： MFCD04094339
• Inchi： 1S/C7H8BrNO/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,9H2,1H3
• InChI Key： NMUFTXMBONJQTC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC)N

Computed Properties

• Exact Mass: 200.97900
• Monoisotopic Mass: 200.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.531
• Melting Point: 60.0 to 64.0 deg-C
• Boiling Point: 282.2℃ at 760 mmHg
• Flash Point: 124.5 ºC
• Refractive Index: 1.595
• PSA: 35.25000
• LogP: 2.62110

3-Bromo-4-methoxyaniline Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 26/27/28-33-50
• Safety Instruction： 28-36/37-45-61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromo-4-methoxyaniline

3-Bromo-4-methoxyaniline (CAS No. 19056-41-8): Properties, Applications, and Market Insights

3-Bromo-4-methoxyaniline (CAS No. 19056-41-8) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This aromatic amine, featuring both bromo and methoxy functional groups, is widely recognized for its role as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₇H₈BrNO, and it exhibits unique chemical properties that make it valuable in multiple industries.

The compound is often searched under variations such as 3-bromo-4-methoxy aniline, 3-bromo-p-anisidine, or 4-amino-2-bromoanisole, reflecting its diverse nomenclature. Researchers and manufacturers frequently inquire about its synthesis methods, solubility data, and safety profiles, which are critical for laboratory and industrial applications.

One of the most notable properties of 3-Bromo-4-methoxyaniline is its role in pharmaceutical intermediates. It serves as a building block for drugs targeting neurological and inflammatory conditions, aligning with current trends in precision medicine and drug discovery. Recent studies have explored its potential in developing novel small-molecule inhibitors, a hot topic in oncology and immunology research.

In addition to pharmaceuticals, this compound finds use in agrochemical formulations, particularly in the development of advanced crop protection agents. With the growing demand for sustainable agriculture, researchers are investigating its derivatives for eco-friendly pest control solutions. The compound's reactivity also makes it suitable for dye synthesis, contributing to innovations in organic pigments and functional materials.

The market for 3-Bromo-4-methoxyaniline has seen steady growth, driven by increasing R&D investments in life sciences and specialty chemicals. Suppliers often highlight its high purity grades (≥98%) and compliance with Good Manufacturing Practices (GMP) to meet industry standards. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its quality, addressing frequent customer queries about specification sheets and certificates of analysis.

Environmental and regulatory aspects of 3-Bromo-4-methoxyaniline are another area of interest. While the compound is not classified as hazardous under major regulatory frameworks, proper laboratory handling protocols are recommended. This aligns with the broader industry shift toward green chemistry and sustainable synthesis methods, which minimize waste and energy consumption.

From a technical perspective, the compound's melting point (typically 50–55°C) and storage conditions (cool, dry environments) are frequently discussed in technical forums. Its stability under inert atmospheres makes it suitable for long-term storage, a practical consideration for bulk purchasers. Recent patents have also highlighted innovative applications in electronic materials, particularly in organic semiconductors, reflecting cross-disciplinary utility.

For researchers exploring structure-activity relationships (SAR), 3-Bromo-4-methoxyaniline offers modularity for structural modifications. This has led to its inclusion in combinatorial chemistry libraries, a strategy gaining traction in high-throughput screening programs. The compound's electron-donating methoxy group and electron-withdrawing bromo substituent create interesting electronic effects that influence reactivity in coupling reactions.

In summary, 3-Bromo-4-methoxyaniline (CAS No. 19056-41-8) represents a versatile chemical tool with expanding applications across multiple sectors. Its relevance in drug development, material science, and agrochemical innovation ensures continued demand, while ongoing research uncovers new potential uses. As industries prioritize molecular diversity and functional intermediates, this compound remains a valuable asset in synthetic chemistry portfolios.